N-butyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-butyl-2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C18H21N3O3S2/c1-2-3-8-19-15(22)12-21-14-7-11-26-16(14)17(23)20(18(21)24)9-6-13-5-4-10-25-13/h4-5,7,10-11H,2-3,6,8-9,12H2,1H3,(H,19,22)
• InChI Key: VVCPSUZKRBTMGO-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN1C2=C(C(=O)N(C1=O)CCC3=CC=CS3)SC=C2
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol

Description

N-butyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H21N3O3S2 and its molecular weight is 391.5. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

N-butyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide and its derivatives are being explored for their antitumor properties. A study by Gangjee et al. (2009) discussed the design, synthesis, and evaluation of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors, showing potential as antitumor agents. The compounds exhibited nanomolar GI50 values against tumor cells in culture, highlighting their potential efficacy in cancer treatment (Gangjee et al., 2009).

Anti-inflammatory and Analgesic Activities

Pyrimidine derivatives, including structures related to this compound, have been synthesized and evaluated for anti-inflammatory and analgesic activities. Sondhi et al. (2009) reported that compounds exhibited up to 75% analgesic activity at certain dosages, suggesting their utility in pain management and inflammation control (Sondhi et al., 2009).

Anticonvulsant Agents

The structural framework of this compound has been utilized in the synthesis of compounds with potential anticonvulsant activities. Severina et al. (2020) synthesized S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine and evaluated them as anticonvulsant agents. The study highlighted the moderate anticonvulsant activity of these compounds, with some showing significant efficacy in pentylenetetrazole-induced seizures in rats, indicating the potential for further development of related compounds in epilepsy treatment (Severina et al., 2020).